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Abstract

Tropylium bromide, with the CAS number 5376-03-4, is the salt of the aromatic tropylium
cation and a bromide anion. The tropylium cation, [C7H7]*, is a planar, cyclic, seven-membered
ring system with 6 1t-electrons, fulfilling Hickel's rule for aromaticity.[1][2] This inherent
aromatic stabilization imparts significant stability to the cation and makes tropylium bromide a
valuable reagent and catalyst in organic synthesis. This technical guide provides a
comprehensive overview of the chemical and physical properties, synthesis, reactivity, and
spectral characterization of tropylium bromide, intended for use by researchers, scientists,
and professionals in drug development. Detailed experimental protocols for its synthesis and
key reactions are provided, along with visualizations of reaction pathways.

Chemical and Physical Properties

Tropylium bromide is a yellow crystalline solid.[3] Its ionic nature, consisting of the tropylium
cation and bromide anion, results in properties that are distinct from typical organic
compounds.[4] For instance, it is soluble in polar solvents like water and insoluble in nonpolar

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b13805400#bc-rfq
https://www.benchchem.com/product/b13805400/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tropylium-bromide-cas-5376-03-4
https://www.tcichemicals.com/BE/en/sds/T0512_EU_6N.pdf
https://www.rsc.org/suppdata/c8/cc/c8cc02049c/c8cc02049c1.pdf
https://www.benchchem.com/product/b13805400/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tropylium-bromide-cas-5376-03-4
https://www.benchchem.com/product/b13805400/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tropylium-bromide-cas-5376-03-4
https://www.benchchem.com/product/b13805400/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tropylium-bromide-cas-5376-03-4
https://www.khanacademy.org/science/organic-chemistry/spectroscopy-jay/uv-vis-spectroscopy/v/uv-vis-spectroscopy
https://go.drugbank.com/spectra/nmr_one_d/1666
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13805400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

organic solvents.[5] The high melting point of tropylium bromide is also indicative of its ionic

character.[5]

Table 1: Physical and Chemical Properties of Tropylium Bromide

Property Value Reference(s)

CAS Number 5376-03-4 [6]

Molecular Formula C7H7Br [6]

Molecular Weight 171.03 g/mol [6]

Appearance Yellow prisms [3]

Melting Point 203 °C [3]

B Soluble in water; insoluble in

Solubility _ [31[5]
nonpolar solvents like hexane.

Canonical SMILES C1=CC=C[CH+]C=CL1.[Br-] [6]
FNIGLEAGFVEWGM-

InChl Key [6]

UHFFFAOYSA-M

Spectroscopic Data

The high symmetry of the tropylium cation (Dzh point group) leads to simple and characteristic

spectroscopic signatures.

Table 2: Spectroscopic Data for Tropylium Bromide
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Spectrum Type Key Features Reference(s)

A single peak, indicating the
1H NMR equivalence of all seven [7]

protons.

A single peak, indicating the
13C NMR equivalence of all seven [7]

carbon atoms.

A simple spectrum with only
four bands of reasonable

IR intensity, consistent with the [8]
high symmetry of the tropylium

ion.

The tropylium cation is a
common fragment in the mass
Mass Spec. spectra of benzyl-containing 9]
compounds, appearing at m/z
=91.

Synthesis of Tropylium Bromide

Tropylium bromide is classically synthesized from cycloheptatriene. The method developed
by von Doering and Knox in 1957 remains a standard procedure.

Experimental Protocol: Synthesis from Cycloheptatriene

This protocol is based on the established literature procedure.
Materials:

e Cycloheptatriene

e Bromine

o Carbon tetrachloride (or a suitable alternative solvent)
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o Apparatus for reaction under an inert atmosphere, filtration, and vacuum distillation/heating.
Procedure:

» A solution of cycloheptatriene in a nonpolar, inert solvent such as carbon tetrachloride is
prepared in a reaction vessel equipped with a dropping funnel and a stirrer, under an inert
atmosphere (e.g., nitrogen or argon).

e The solution is cooled in an ice bath.

o A solution of one molar equivalent of bromine in the same solvent is added dropwise to the
cooled cycloheptatriene solution with continuous stirring.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for a period to ensure the reaction goes to completion. This initially forms an oily
dibromide intermediate.[3]

e The solvent is removed under reduced pressure.

e The resulting oily residue is then heated in a vacuum at approximately 70°C.[3] During this
step, hydrogen bromide is eliminated, leading to the formation of tropylium bromide as
yellow crystals.[3]

e The crystalline tropylium bromide can be purified by recrystallization from a suitable
solvent, such as ethanol.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.khanacademy.org/science/organic-chemistry/spectroscopy-jay/uv-vis-spectroscopy/v/uv-vis-spectroscopy
https://www.khanacademy.org/science/organic-chemistry/spectroscopy-jay/uv-vis-spectroscopy/v/uv-vis-spectroscopy
https://www.benchchem.com/product/b13805400/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tropylium-bromide-cas-5376-03-4
https://www.khanacademy.org/science/organic-chemistry/spectroscopy-jay/uv-vis-spectroscopy/v/uv-vis-spectroscopy
https://www.benchchem.com/product/b13805400/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tropylium-bromide-cas-5376-03-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13805400?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Tropylium Bromide Oxidation

T

]
e
—_—
—_———

Benzaldehyde

Oxidizing Agent
(e.g., Chromic Acid)

Tropylium Bromide | _____________________ »| Cycloheptatriene
(Catalyst) Hydride Abstraction

\

»-| Activated Boron Species

Borane Reagent

_Ml» Hydroborated Product

Alkene or Alkyne

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to Tropylium Bromide
(CAS 5376-03-4)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13805400/docs#an-in-depth-technical-guide-to-
tropylium-bromide-cas-5376-03-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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